Cox-2-IN-44

• Molecular Formula: C27H24ClN3O
• Molecular Weight: 441.9 g/mol
• InChI: InChI=1S/C27H24ClN3O/c1-19-3-12-24(13-4-19)29-27-22(17-21-5-10-23(28)11-6-21)18-25(30-31-27)14-7-20-8-15-26(32-2)16-9-20/h3-16,18H,17H2,1-2H3,(H,29,31)/b14-7+
• InChIKey: XBLMAINQOIWVHI-VGOFMYFVSA-N

COX-2-IN-44: Pyridazine-Based Selective COX-2 Inhibitor

COX-2-IN-44 (compound 6b) is a synthetic pyridazine derivative that functions as a potent, orally active, and selective cyclooxygenase-2 (COX-2) inhibitor. It belongs to a novel class of pyridazine-based anti-inflammatory agents designed to address the gastric and cardiovascular liabilities associated with traditional non-steroidal anti-inflammatory drugs (NSAIDs) and earlier coxibs. In head-to-head enzymatic assays, COX-2-IN-44 inhibited COX-2 with an IC50 of 0.18 µM, outperforming the widely prescribed selective COX-2 inhibitor celecoxib (IC50 = 0.35 µM) [1]. Its COX-2/COX-1 selectivity index (SI) of 6.33 far exceeds that of the non-selective NSAID indomethacin (SI = 0.50), confirming a pronounced preference for the inducible COX-2 isoform [1]. In vivo, oral administration of COX-2-IN-44 produced anti-inflammatory efficacy comparable to both indomethacin and celecoxib, yet histopathological examination revealed no ulcerogenic effect on the gastric mucosa—a critical differentiator from conventional NSAIDs [1]. The compound also significantly reduced serum levels of prostaglandin E2 (PGE2) and the pro-inflammatory cytokine interleukin-1β (IL-1β), and molecular docking studies attributed its selectivity to a unique interaction with the His90 residue within the COX-2 side pocket [1].

1

Pathway Studies

COX-2 isoform-selective inhibition research and inflammatory pathway dissection

2

Scaffold SAR

Pyridazine-based lead optimization and structure-activity relationship exploration

3

In Vivo Model Research

Inflammation model-response studies with reported gastric-endpoint monitoring

• [1] Ewieda SY, Hassan RA, Ahmed EM, Abdou AM, Hassan MSA. Synthesis, COX-2 inhibition, anti-inflammatory activity, molecular docking, and histopathological studies of new pyridazine derivatives. Bioorg Chem. 2024 Sep;150:107623. View Source

Why Generic COX-2 Inhibitors Cannot Replace COX-2-IN-44

COX-2 inhibitors are not interchangeable commodities. Within the coxib class, subtle structural variations produce large disparities in isoform selectivity, gastric safety, and molecular binding mode. For instance, celecoxib—a first-generation coxib—exhibits modest COX-2 selectivity, while indomethacin preferentially inhibits COX-1, leading to dose-limiting gastrointestinal toxicity. COX-2-IN-44 belongs to a distinct pyridazine scaffold that achieves superior COX-2 discrimination (SI = 6.33 vs. indomethacin SI = 0.50) and a gastric-sparing profile not observed with indomethacin or several earlier coxibs [1]. Even among pyridazine congeners in the same series, potency varies markedly: compound 4c shows a COX-2 IC50 of 0.26 µM, whereas COX-2-IN-44 attains 0.18 µM—a 1.4-fold improvement that can determine whether a lead-optimization campaign meets its target product profile [1]. Moreover, COX-2-IN-44's unique engagement of the His90 residue in the COX-2 side pocket is not shared by all pyridazine analogs, meaning that substituting a structurally similar congener may forfeit both potency and the specific binding interactions that drive the desired pharmacological outcome [1].

COX-2-IN-44: pyridazine scaffold with reported isoform selectivity

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Generic coxibs may exhibit different COX-1/COX-2 balance; isoform selectivity profiles vary across the class

COX-2-IN-44: characterized potency and binding mode

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Pyridazine congeners in the same series may differ in potency; SAR shifts can alter lead-optimization outcomes

COX-2-IN-44: His90 side-pocket engagement reported

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His90 interaction is not conserved across all pyridazine analogs; binding-mode differences may affect selectivity interpretation

• [1] Ewieda SY, Hassan RA, Ahmed EM, Abdou AM, Hassan MSA. Synthesis, COX-2 inhibition, anti-inflammatory activity, molecular docking, and histopathological studies of new pyridazine derivatives. Bioorg Chem. 2024 Sep;150:107623. View Source

COX-2-IN-44 Quantitative Differentiation Evidence

COX-2 Inhibitory Potency vs. Celecoxib

COX-2-IN-44 demonstrates superior COX-2 inhibitory potency compared to the clinically established selective COX-2 inhibitor celecoxib when tested under identical in vitro conditions. COX-2-IN-44 inhibited recombinant human COX-2 with an IC50 of 0.18 µM, versus celecoxib's IC50 of 0.35 µM, representing a 1.94-fold improvement in potency [1]. Simultaneously, COX-2-IN-44 inhibited COX-1 with an IC50 of 1.14 µM, confirming that the enhanced COX-2 potency does not come at the expense of COX-1 sparing [1].

COX-2 Potency vs. Celecoxib

Reported comparison

COX-2 IC50 0.18 µM vs. celecoxib 0.35 µM — 1.94-fold difference

Supports COX-2 inhibition potency context in head-to-head assay

Recombinant human COX-2 enzymatic assay; parallel testing

Evidence Dimension	COX-2 enzymatic inhibitory potency (IC50)
Target Compound Data	COX-2 IC50 = 0.18 µM; COX-1 IC50 = 1.14 µM
Comparator Or Baseline	Celecoxib: COX-2 IC50 = 0.35 µM
Quantified Difference	1.94-fold more potent than celecoxib at COX-2 (0.18 vs. 0.35 µM)
Conditions	In vitro recombinant human COX-2 and COX-1 enzymatic inhibition assay; compounds tested in parallel with indomethacin and celecoxib as reference standards

Why This Matters

Higher potency at the desired target (COX-2) enables lower dosing to achieve equivalent anti-inflammatory efficacy, which is a key criterion during lead selection and when sourcing reference compounds for SAR studies.

• [1] Ewieda SY, Hassan RA, Ahmed EM, Abdou AM, Hassan MSA. Synthesis, COX-2 inhibition, anti-inflammatory activity, molecular docking, and histopathological studies of new pyridazine derivatives. Bioorg Chem. 2024 Sep;150:107623. View Source

COX-2 Selectivity Index vs. Indomethacin

The COX-2/COX-1 selectivity index (SI) of COX-2-IN-44 is 6.33, which is 12.7-fold higher than that of indomethacin (SI = 0.50) measured in the same study [1]. An SI below 1.0 for indomethacin reflects its COX-1-preferring profile, which is mechanistically linked to its well-documented gastrointestinal toxicity. In contrast, the SI of 6.33 for COX-2-IN-44 confirms a genuine COX-2-selective profile, predictive of an improved gastric safety margin [1].

Selectivity Index vs. Indomethacin

Reported comparison

SI 6.33 vs. indomethacin SI 0.50 — 12.7-fold higher selectivity

Supports isoform selectivity interpretation for COX-2-sparing context

Selectivity index = COX-1 IC50 / COX-2 IC50; identical assay conditions

Evidence Dimension	COX-2 selectivity index (COX-1 IC50 / COX-2 IC50)
Target Compound Data	SI = 6.33 (COX-1 IC50 1.14 µM / COX-2 IC50 0.18 µM)
Comparator Or Baseline	Indomethacin: SI = 0.50
Quantified Difference	12.7-fold higher COX-2 selectivity than indomethacin (6.33 vs. 0.50)
Conditions	In vitro recombinant human COX-1 and COX-2 enzymatic assays; selectivity index calculated as ratio of IC50 values determined under identical assay conditions

Why This Matters

COX-2 selectivity is the defining pharmacological property that distinguishes safe anti-inflammatory agents from ulcerogenic NSAIDs; a 12.7-fold selectivity advantage over indomethacin positions COX-2-IN-44 as a superior tool compound for studying COX-2-mediated inflammation without confounding COX-1-related toxicity.

• [1] Ewieda SY, Hassan RA, Ahmed EM, Abdou AM, Hassan MSA. Synthesis, COX-2 inhibition, anti-inflammatory activity, molecular docking, and histopathological studies of new pyridazine derivatives. Bioorg Chem. 2024 Sep;150:107623. View Source

In Vivo Anti-Inflammatory Efficacy and Gastric Safety

In a carrageenan-induced rat paw edema model, oral administration of COX-2-IN-44 (10 mg/kg, p.o.) produced anti-inflammatory activity comparable to that of both indomethacin and celecoxib [1]. Critically, subsequent histopathological examination of gastric tissue revealed no ulcerative effect upon oral administration of COX-2-IN-44, whereas indomethacin—a non-selective COX inhibitor—is well established to cause significant gastric mucosal damage at therapeutic doses [1]. This dissociation between robust in vivo efficacy and gastric safety is a key differentiator for COX-2-IN-44.

In Vivo Efficacy & Gastric Safety

Reported comparison

Comparable anti-inflammatory response; no ulcerative effect on gastric mucosa

Supports model-response and gastric-endpoint context

Carrageenan-induced paw edema model; 10 mg/kg oral dose; histopathology

Evidence Dimension	In vivo anti-inflammatory activity and gastric histopathology
Target Compound Data	Anti-inflammatory activity comparable to indomethacin and celecoxib; no ulcerative effect detected upon oral administration
Comparator Or Baseline	Indomethacin and celecoxib: comparable anti-inflammatory efficacy; indomethacin known to cause gastric ulceration
Quantified Difference	Equivalent anti-inflammatory efficacy with absence of gastric ulceration (qualitative histological assessment; direct comparator quantitative ulcer index data from indomethacin-treated groups provided in the source study [1])
Conditions	Carrageenan-induced rat paw edema model; 10 mg/kg oral dose; histopathological examination of gastric tissue post-treatment

Why This Matters

The combination of in vivo anti-inflammatory efficacy equal to clinical gold standards with a demonstrably clean gastric safety profile is the primary value proposition for procurement; it enables researchers to investigate COX-2-mediated inflammation in animal models without the confounding variable of gastrointestinal toxicity.

• [1] Ewieda SY, Hassan RA, Ahmed EM, Abdou AM, Hassan MSA. Synthesis, COX-2 inhibition, anti-inflammatory activity, molecular docking, and histopathological studies of new pyridazine derivatives. Bioorg Chem. 2024 Sep;150:107623. View Source

Downstream Suppression of PGE2 and IL-1β

Beyond enzymatic inhibition, COX-2-IN-44 demonstrated pharmacodynamic activity in vivo by significantly reducing serum levels of prostaglandin E2 (PGE2) and the pro-inflammatory cytokine interleukin-1β (IL-1β) in treated rats [1]. PGE2 is the primary pro-inflammatory prostaglandin produced by COX-2, and IL-1β is a master cytokine driving inflammatory cascades. The simultaneous reduction of both mediators confirms that COX-2 enzymatic inhibition by COX-2-IN-44 translates into meaningful downstream suppression of the inflammatory signaling network. While quantitative percentage reductions are reported in the full study, the abstract confirms statistically significant decreases for both biomarkers [1].

PGE2 & IL-1β Suppression

Supporting evidence

Reported significant reduction in serum PGE2 and IL-1β

Supports target-engagement and downstream biomarker interpretation

Rat serum analysis post oral administration; full quantitative data in source

Evidence Dimension	Serum PGE2 and IL-1β levels (pharmacodynamic biomarkers)
Target Compound Data	Significant reduction in serum PGE2 and IL-1β levels following oral administration
Comparator Or Baseline	Vehicle-treated control group (specific quantitative comparator data available in the full publication [1])
Quantified Difference	Statistically significant decrease vs. control (exact values available in full-text source [1])
Conditions	Rat serum analysis following oral administration of COX-2-IN-44 in the carrageenan-induced paw edema model

Why This Matters

Demonstrated suppression of both the COX-2 enzymatic product (PGE2) and a key upstream inflammatory cytokine (IL-1β) provides mechanistic validation that distinguishes compounds with genuine in vivo target engagement from those with isolated in vitro activity, supporting procurement for translational inflammation research.

• [1] Ewieda SY, Hassan RA, Ahmed EM, Abdou AM, Hassan MSA. Synthesis, COX-2 inhibition, anti-inflammatory activity, molecular docking, and histopathological studies of new pyridazine derivatives. Bioorg Chem. 2024 Sep;150:107623. View Source

His90 Interaction in COX-2 Side Pocket

Molecular docking studies revealed that the COX-2 selectivity of COX-2-IN-44 is structurally rationalized by its ability to access the COX-2 side pocket and form a specific interaction with the essential amino acid residue His90 [1]. This side pocket is a defining structural feature that distinguishes the COX-2 active site from COX-1, and engagement of His90 is not universally achieved by all pyridazine-based inhibitors in the series. Many COX-2 inhibitors, including celecoxib, rely on interactions with Arg120, Tyr355, and Ser530; the additional His90 contact represents a distinct binding mode that may contribute to the observed selectivity advantage [1].

His90 Side-Pocket Docking

Class-level

COX-2 side-pocket access; specific His90 residue interaction identified

Supports binding-mode hypothesis for selectivity review

In silico molecular docking; interaction not universal across pyridazine series

Evidence Dimension	COX-2 active site binding mode (molecular docking)
Target Compound Data	Accesses COX-2 side pocket; interacts with His90 residue
Comparator Or Baseline	Celecoxib: binds within COX-2 active site but does not share the His90 interaction; indomethacin: binds COX-1 preferentially; congeneric analogs lacking this interaction show lower selectivity
Quantified Difference	Qualitative binding mode difference; docking scores and interaction energies available in the full publication [1]
Conditions	In silico molecular docking into the COX-2 crystal structure active site

Why This Matters

A structurally characterized, residue-specific binding mode provides a rational basis for structure-based lead optimization and differentiates COX-2-IN-44 from analogs that achieve COX-2 inhibition through alternative binding poses but may lack the same selectivity profile.

• [1] Ewieda SY, Hassan RA, Ahmed EM, Abdou AM, Hassan MSA. Synthesis, COX-2 inhibition, anti-inflammatory activity, molecular docking, and histopathological studies of new pyridazine derivatives. Bioorg Chem. 2024 Sep;150:107623. View Source

COX-2-IN-44: High-Impact Research Applications

Lead Optimization for Gastric-Safe COX-2 Inhibitors

COX-2-IN-44 serves as an advanced starting point for medicinal chemistry programs targeting next-generation anti-inflammatory agents with improved gastric safety. Its 1.94-fold COX-2 potency advantage over celecoxib (IC50 0.18 vs. 0.35 µM), 12.7-fold selectivity advantage over indomethacin (SI 6.33 vs. 0.50), and histologically confirmed absence of gastric ulceration upon oral dosing [1] provide a validated pyridazine scaffold for further SAR exploration. Medicinal chemistry teams can derivatize around the pyridazine core while retaining the His90 interaction that drives selectivity [1].

In Vivo Target Engagement and Biomarker Studies

The compound's demonstrated ability to suppress both serum PGE2 and IL-1β in the carrageenan-induced paw edema model [1] makes it a valuable pharmacological tool for ex vivo target engagement studies. Researchers investigating the COX-2/PGE2/IL-1β inflammatory axis can use COX-2-IN-44 as a probe to dissect COX-2-dependent versus COX-2-independent contributions to cytokine production in rodent inflammation models, with the confidence that observed effects are not confounded by gastric damage.

COX-2 Selectivity Reference Standard for Assay Panels

With a COX-2 IC50 of 0.18 µM and a well-characterized selectivity window (COX-1 IC50 1.14 µM, SI 6.33), COX-2-IN-44 is suitable as a reference compound in COX-1/COX-2 selectivity screening panels [1]. Its intermediate selectivity (higher than indomethacin's SI of 0.50, yet not as extreme as some research-grade inhibitors) positions it as a useful benchmark when calibrating assay windows for novel compound libraries, enabling researchers to contextualize the selectivity of new chemical entities against a well-documented pyridazine-based inhibitor.

Structure-Based Drug Design Leveraging His90 Binding

The molecular docking-validated interaction with His90 in the COX-2 side pocket [1] provides a specific structural hypothesis for computational chemistry groups engaged in virtual screening or de novo design. COX-2-IN-44 can be used as a crystallographic or docking template to identify novel chemotypes that recapitulate the His90 engagement while offering improved physicochemical or pharmacokinetic properties, accelerating hit-to-lead campaigns for inflammation and COX-2-mediated cancer indications.

Application

Selection Property

Validation Focus

COX-2 inhibitor lead optimization

Pyridazine scaffold SAR context

Isoform selectivity and potency review

Inflammation model target engagement

In vivo biomarker response context

PGE2 and IL-1β pathway interpretation

COX-1/COX-2 selectivity panel reference

Isoform selectivity window review

Assay calibration and benchmarking

Structure-based binding mode research

COX-2 side-pocket docking context

His90 engagement hypothesis review

• [1] Ewieda SY, Hassan RA, Ahmed EM, Abdou AM, Hassan MSA. Synthesis, COX-2 inhibition, anti-inflammatory activity, molecular docking, and histopathological studies of new pyridazine derivatives. Bioorg Chem. 2024 Sep;150:107623. View Source